Cas no 1251709-89-3 (N-(2-ethoxyquinolin-8-yl)-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(2-ethoxyquinolin-8-yl)-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1251709-89-3
• MF: C₂₁H₁₇N₃O₃
• MW: 359.377984762192
• CID: 5889762
• PubChem ID: 49727845
• Update Time: 2025-10-08

N-(2-ethoxyquinolin-8-yl)-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyquinolin-8-yl)-5-phenyl-1,2-oxazole-3-carboxamide
• N-(2-ethoxyquinolin-8-yl)-5-phenylisoxazole-3-carboxamide
• AKOS024527415
• VU0528038-1
• 1251709-89-3
• SR-01000926193
• F5893-0490
• SR-01000926193-1

• Inchi： 1S/C21H17N3O3/c1-2-26-19-12-11-15-9-6-10-16(20(15)23-19)22-21(25)17-13-18(27-24-17)14-7-4-3-5-8-14/h3-13H,2H2,1H3,(H,22,25)
• InChI Key： UHTFJGJOQYNPHE-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NC2C3C(C=CC=2)=CC=C(OCC)N=3)=O)=N1

Computed Properties

• Exact Mass: 359.12699141g/mol
• Monoisotopic Mass: 359.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on N-(2-ethoxyquinolin-8-yl)-5-phenyl-1,2-oxazole-3-carboxamide

Introduction to N-(2-ethoxyquinolin-8-yl)-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1251709-89-3)

N-(2-ethoxyquinolin-8-yl)-5-phenyl-1,2-oxazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 1251709-89-3), represents a promising candidate for further exploration in medicinal chemistry due to its intricate molecular structure and potential biological activities.

The molecular framework of N-(2-ethoxyquinolin-8-yl)-5-phenyl-1,2-oxazole-3-carboxamide consists of a quinoline core substituted with an ethoxy group at the 2-position, linked to a phenyl ring-modified oxazole moiety. This structural configuration suggests a high degree of chemical diversity, which is often exploited in the design of bioactive molecules. The presence of both quinoline and oxazole rings in the same molecule hints at potential interactions with various biological targets, making it an intriguing subject for drug discovery efforts.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological properties. Quinoline derivatives, in particular, have been extensively studied for their antimicrobial, antimalarial, and anticancer activities. The incorporation of an ethoxy group into the quinoline scaffold may enhance solubility and metabolic stability, while the oxazole ring introduces additional functionality that could be leveraged for specific biological interactions.

The 5-phenyl substituent in the oxazole ring further enriches the structural complexity of this compound. Phenyl groups are well-known for their ability to modulate electronic properties and binding affinities in drug molecules. By varying the substitution pattern on the phenyl ring, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound, potentially leading to improved therapeutic efficacy.

One of the most compelling aspects of N-(2-ethoxyquinolin-8-yl)-5-phenyl-1,2-oxazole-3-carboxamide is its potential as a scaffold for developing novel therapeutic agents. The combination of quinoline and oxazole moieties provides a rich chemical space for structure-based drug design. Computational modeling studies have suggested that this compound may interact with proteins involved in critical cellular pathways, such as those related to inflammation and cancer progression.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like N-(2-ethoxyquinolin-8-yl)-5-phenyl-1,2-oxazole-3-carboxamide. Modern synthetic methodologies allow for precise control over regioselectivity and stereoselectivity, which are crucial factors in determining the biological activity of a molecule. These improvements have made it feasible to explore more intricate molecular architectures without compromising synthetic feasibility.

The pharmacological potential of this compound has not gone unnoticed by the scientific community. Several research groups have begun investigating its interactions with enzymes and receptors relevant to human health. Preliminary studies suggest that N-(2-ethoxyquinolin-8-yl)-5-phenyl-1,2-oxazole-3-carboxamide may exhibit inhibitory effects on certain kinases and transcription factors, making it a candidate for treating diseases characterized by abnormal cellular signaling.

In addition to its therapeutic applications, this compound may also find utility in other areas of research. For instance, its unique structural features make it an attractive candidate for developing probes and inhibitors for biochemical assays. Such tools are essential for understanding complex biological processes at the molecular level and may accelerate the discovery of new drugs.

The synthesis and characterization of N-(2-hydroxyquinolinone derivatives) have provided valuable insights into the reactivity patterns of quinoline-based systems. These studies have informed the design of more advanced derivatives like N-(2-hydroxyquinolinone)-linked compounds, which are being explored for their potential biological activities. The structural motifs present in these molecules offer a rich foundation for further chemical innovation.

The development of novel synthetic strategies has been instrumental in expanding the chemical toolbox available for constructing complex heterocyclic frameworks. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient assembly of intricate molecular architectures from simpler precursors. These advances have made it possible to access previously inaccessible chemical space, opening up new avenues for drug discovery.

The integration of computational methods into drug discovery pipelines has significantly enhanced our ability to predict and optimize the properties of bioactive molecules. Molecular docking simulations can be used to model the interactions between N-(2-hydroxyquinolinone derivatives) and target proteins, providing valuable insights into their binding modes and potential efficacy. Such computational approaches complement experimental efforts by guiding synthetic design and optimizing lead compounds.

The future prospects for N-(2-hydroxyquinolinone derivatives) are bright, with ongoing research aimed at uncovering their full pharmacological potential. As our understanding of biological systems continues to evolve, new opportunities will arise for developing targeted therapies based on these innovative molecular scaffolds. The combination of quinoline and oxazole moieties offers a unique platform for designing molecules with tailored biological activities.